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Compound of Interest

Compound Name: 2-Bromo-1-fluoronaphthalene

CAS No.: 317-79-3

Cat. No.: B1520071

Get Quote

2-Bromo-1-fluoronaphthalene is a halogenated aromatic hydrocarbon featuring a

naphthalene core substituted with a fluorine atom at the C1 position and a bromine atom at the

C2 position.[1] This specific substitution pattern imparts unique chemical properties, making it a

valuable and versatile intermediate in various scientific domains.[1][2] Its applications span

organic synthesis, analytical chemistry, and pharmaceutical research, where it serves as a

critical building block for more complex molecular architectures.[2] The compound's utility is

noted in the development of novel therapeutic agents, including anti-cancer drugs, and in the

synthesis of advanced materials.[2][3] This guide provides a comprehensive overview of its

core physical properties, structural characteristics, reactivity, and handling protocols, grounded

in authoritative data to support advanced research and development.

Core Physicochemical Properties
The physical characteristics of 2-Bromo-1-fluoronaphthalene define its behavior in

experimental settings. Depending on purity and ambient temperature, it can present as a

colorless to pale yellow liquid or solid.[1] A summary of its key quantitative properties is

presented below for quick reference.
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Property Value Source(s)

CAS Number 317-79-3 [2][4]

Molecular Formula C₁₀H₆BrF [1]

Molecular Weight 225.06 g/mol [2][3]

Appearance Colorless to faint yellow liquid [1]

Melting Point -4 °C [2]

Boiling Point 164 °C at 2 mmHg [2]

Purity Typically ≥95% [2][4]

Solubility

Generally soluble in organic

solvents.[1] Insoluble in water.

[5][6]

Molecular Structure and Identification
Precise identification is critical in chemical synthesis. The structural arrangement of 2-Bromo-
1-fluoronaphthalene is unambiguously defined by standardized chemical identifiers.

IUPAC Name: 2-bromo-1-fluoronaphthalene

SMILES: c1ccc2c(c1)ccc(c2F)Br[1]

InChI: InChI=1S/C10H6BrF/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H[1]

Caption: Molecular structure of 2-Bromo-1-fluoronaphthalene.

Reactivity and Synthetic Utility
The presence of two distinct halogen atoms on the naphthalene ring system dictates the

reactivity of 2-Bromo-1-fluoronaphthalene, making it a strategic precursor in multi-step

organic synthesis.

Role as a Synthetic Intermediate
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This compound is widely recognized as a versatile building block for constructing more

complex organic molecules.[1][7] The differential reactivity of the C-F and C-Br bonds, along

with their influence on the aromatic system, allows for selective functionalization. It is

particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and specialty

polymers.[1][3][7]

Generation of Aryne Intermediates
A key application in synthetic chemistry is its use as a precursor for generating 1,2-

naphthalyne, a highly reactive aryne intermediate. This is typically achieved through

dehydrohalogenation. The resulting aryne can then participate in various cycloaddition

reactions, providing a powerful method for assembling polycyclic aromatic systems.[8]

Starting Material
Key Transformation Application / Product

2-Bromo-1-fluoronaphthalene Aryne Formation
(e.g., via organolithium reagent)

Reaction 1,2-Naphthalyne Intermediate Cycloaddition Reaction
(e.g., with a diene)

Trapping Complex Polycyclic Aromatic Hydrocarbons
(e.g., Phenanthrenes, Benz[a]anthracenes)

Synthesis

Click to download full resolution via product page

Caption: General workflow for aryne generation and subsequent reaction.

Key Applications in Research and Development
The unique structural features of 2-Bromo-1-fluoronaphthalene have led to its use in several

high-value research areas:

Pharmaceutical Synthesis: It serves as a precursor in the synthesis of complex molecules

with potential biological activity, including anti-cancer agents.[2]

Materials Science: The compound is used to construct fluorinated semiconducting materials.

[3] These materials are integral to the fabrication of Organic Light-Emitting Diodes (OLEDs)

and Organic Photovoltaics (OPVs), where the fluorine substitution can enhance charge

transport and device performance.[3]
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Agrochemicals: It is an intermediate in the production of novel agrochemicals.[1]

Environmental and Toxicological Studies: As a halogenated aromatic hydrocarbon, it is used

in studies examining the environmental impact and toxicological effects of this class of

compounds.[2]

Safety, Handling, and Storage
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

2-Bromo-1-fluoronaphthalene.

Hazard Identification
The compound is classified with the following GHS Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Recommended Handling Procedures
All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[9] The following precautionary measures are essential:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

Ensure that eyewash stations and safety showers are readily accessible.[10]

Storage
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11][12] It should be

kept away from heat, sparks, and open flames, as well as incompatible materials such as

strong oxidizing agents.[11][13]

Spill Occurs

Ensure Adequate Ventilation
& Remove Ignition Sources

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Collect Absorbed Material
(Place in a suitable, closed container for disposal)

Clean the Contaminated Surface
(Finish cleaning with water)

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Spill response protocol for 2-Bromo-1-fluoronaphthalene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/cas/317-79-3/
https://store.apolloscientific.co.uk/product/2-bromo-1-fluoronaphthalene
https://www.ossila.com/products/2-bromo-6-fluoronaphthalene
https://www.achemblock.com/o30676-2-bromo-1-fluoronaphthalene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluoronaphthalene
https://www.solubilityofthings.com/1-fluoronaphthalene
https://www.nbinno.com/?news/gp-3-bromo-1-fluoronaphthalene-chemical-properties-and-applications
https://www.researchgate.net/publication/244591432_A_convenient_preparation_of_1-bromo-2-fluoronaphthalene
https://www.echemi.com/sds/2-bromo-1-fluoronaphthalene-pid_Seven21050.html
https://www.oxfordlabchem.com/msds/(B-01817)%201-BROMO%20NAPHTHALENE%2097%20(For%20Synthesis).pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18378~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:50:42~~1-Fluoronaphthalene~~
https://aksci.com/sds/9101CT_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1837814&productDescription=1-FLUORONAPHTHALENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1520071/docs#introduction-unveiling-a-versatile-halogenated-naphthalene
https://www.benchchem.com/product/b1520071/docs#introduction-unveiling-a-versatile-halogenated-naphthalene
https://www.benchchem.com/product/b1520071/docs#introduction-unveiling-a-versatile-halogenated-naphthalene
https://www.benchchem.com/product/b1520071/docs#introduction-unveiling-a-versatile-halogenated-naphthalene
https://www.benchchem.com/product/b1520071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

